Cas no 100009-88-9 (4,8,12,16,20-Pentaazatricosane-1,23-diamine)

• Product Name: 4,8,12,16,20-Pentaazatricosane-1,23-diamine
• CAS No: 100009-88-9
• MF: C₁₈H₄₅N₇
• MW: 359.596803426743
• CID: 233510
• PubChem ID: 11382824
• Update Time: 2025-04-19

4,8,12,16,20-Pentaazatricosane-1,23-diamine Chemical and Physical Properties

Names and Identifiers

• 4,8,12,16,20-Pentaazatricosane-1,23-diamine
• N'-[3-[3-[3-[3-(3-aminopropylamino)propylamino]propylamino]propylamino]propyl]propane-1,3-diamine
• 1,23-Diamino-4,8,12,16,20-pentaazatricosane
• Caldoheptamine
• DTXSID20464226
• 100009-88-9
• SCHEMBL869794

• Inchi： 1S/C18H45N7/c19-7-1-9-21-11-3-13-23-15-5-17-25-18-6-16-24-14-4-12-22-10-2-8-20/h21-25H,1-20H2
• InChI Key： LAYOOZVBIWBYHB-UHFFFAOYSA-N
• SMILES： N(CCCNCCCNCCCN)CCCNCCCNCCCN

Computed Properties

• Exact Mass: 359.37405
• Monoisotopic Mass: 359.37364447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.19
• LogP: 2.54750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines